Cas no 1780169-27-8 ((4,4-difluorooxolan-3-yl)methanol)

• Product Name: (4,4-difluorooxolan-3-yl)methanol
• CAS No: 1780169-27-8
• CID: 4613423
• Update Time: 2025-10-28

(4,4-difluorooxolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4,4-difluorooxolan-3-yl)methanol

• SMILES： OCC1COCC1(F)F

Additional information on (4,4-difluorooxolan-3-yl)methanol

Recent Advances in the Application of (4,4-difluorooxolan-3-yl)methanol (CAS: 1780169-27-8) in Chemical Biology and Pharmaceutical Research

The compound (4,4-difluorooxolan-3-yl)methanol (CAS: 1780169-27-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of (4,4-difluorooxolan-3-yl)methanol as a versatile building block in medicinal chemistry. Its difluorinated oxolane core offers enhanced metabolic stability and improved pharmacokinetic properties, making it an attractive scaffold for the design of novel bioactive molecules. Researchers have successfully incorporated this moiety into various lead compounds, demonstrating its utility in modulating target interactions and improving drug-like properties.

A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of (4,4-difluorooxolan-3-yl)methanol derivatives through a novel catalytic asymmetric route. The researchers emphasized the compound's potential as a chiral synthon for the construction of complex pharmaceutical intermediates. The study also revealed that derivatives of this compound exhibited promising activity against several enzyme targets, including kinases and proteases, suggesting broad applicability in drug discovery programs.

In the area of oncology research, (4,4-difluorooxolan-3-yl)methanol has shown particular promise. A recent preclinical investigation demonstrated that analogs containing this structural motif exhibited potent inhibitory effects against cancer cell proliferation, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds might interfere with critical signaling pathways involved in tumor growth and metastasis, opening new avenues for anticancer drug development.

The compound's potential extends beyond therapeutic applications. Several research groups have explored its use in chemical biology as a molecular probe. The difluorinated oxolane moiety provides an excellent platform for 19F NMR studies, enabling researchers to investigate protein-ligand interactions and conformational dynamics in biological systems. This application has proven particularly valuable in fragment-based drug discovery approaches.

Recent patent filings indicate growing commercial interest in (4,4-difluorooxolan-3-yl)methanol and its derivatives. Pharmaceutical companies have claimed novel synthetic methods and specific therapeutic applications, particularly in the areas of inflammation and infectious diseases. These developments suggest that this compound class may soon transition from academic research to clinical development.

Despite these promising developments, challenges remain in fully exploiting the potential of (4,4-difluorooxolan-3-yl)methanol. Current research efforts are focused on improving synthetic scalability, exploring structure-activity relationships, and optimizing the pharmacokinetic properties of derived compounds. Future studies will likely investigate the compound's utility in targeted drug delivery systems and its potential as a bioisostere for conventional pharmacophores.

In conclusion, (4,4-difluorooxolan-3-yl)methanol (CAS: 1780169-27-8) represents an emerging scaffold of significant interest in chemical biology and pharmaceutical research. Its unique structural features, combined with demonstrated biological activity and versatility in molecular design, position it as a valuable tool for drug discovery and development. Continued research in this area is expected to yield novel therapeutic candidates and contribute to our understanding of structure-activity relationships in medicinal chemistry.